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Standard Operating Procedure: Safe Disposal of
Compound CH-141

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CH-141

Cat. No.: B1668554

Disclaimer: This document provides a general framework for the safe handling and disposal of
a laboratory chemical, referred to here as CH-141. As "CH-141" is not a standard chemical
identifier, the specific physical, chemical, and toxicological properties are unknown. All
procedures must be adapted following a thorough risk assessment based on the compound's
actual properties as detailed in its Safety Data Sheet (SDS). Always consult your institution's
Environmental Health & Safety (EHS) department for specific disposal requirements.

This guide is intended to provide essential safety and logistical information to laboratory
professionals, ensuring that disposal processes minimize risk to personnel and the
environment.

Waste Characterization and Segregation

Proper disposal begins with accurate characterization. Before disposal, CH-141 waste must be
categorized based on its properties and any solvents or materials it is mixed with.

Table 1: CH-141 Waste Stream Classification
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o Primary Hazard Recommended
Waste Stream ID Description .
Class Container
Liquid solutions of
CH-141 in organic,
CH141-LQ-SOL non-halogenated
solvents (e.g.,

Flammable Liquid, 4L Glass Bottle,
Toxic HDPE Jug

methanol, ethanol).

Liquid solutions of

CH-141in

halogenated solvents Toxic, Environmental 4L Coated Glass
CH141-LQ-HAL

(e.qg., Hazard Bottle

dichloromethane,

chloroform).

Acidic agueous
CH141-AQ-H solutions of CH-141 Corrosive (Acid) 10L HDPE Carboy
(pH < 2.0).

Basic aqueous
CH141-AQ-B solutions of CH-141 Corrosive (Base) 10L HDPE Carboy
(pH > 12.5).

Concentrated or neat ) ) 1 Gallon Wide-Mouth
CH141-SL-CON . Toxic Solid )
solid CH-141 waste. HDPE Pail

| CH141-SL-CTM | Contaminated lab materials (e.g., gloves, pipette tips, silica gel). | Solid
Waste, Toxic | Lined Cardboard Box, HDPE Pail |

Protocol for Preparing a CH-141 Waste Container

This protocol outlines the steps for safely preparing a container for liquid waste stream CH141-
LQ-SOL.

Methodology:

o Container Selection: Obtain a clean, dry 4L amber glass bottle with a screw cap. Ensure the
bottle is free of cracks or defects.
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« Initial Labeling: Affix a "Hazardous Waste" label to the bottle. Using a permanent marker,
write the following:

[e]

Principal Investigator (PI): [Name of PI]

o

Lab Location: [Building and Room Number]

[¢]

Chemical Contents: List all constituents, including CH-141 and all solvents. Write out full
chemical names (e.g., "Methanol," not "MeOH").

e Venting: If there is a possibility of gas generation, use a vented cap provided by your EHS
department.

o Secondary Containment: Place the labeled bottle inside a secondary containment bin. The
bin must be made of a material compatible with the solvents and have a capacity of at least
110% of the primary container's volume.

¢ \Waste Addition:

o Don appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and
chemically resistant gloves (e.g., nitrile).

o Perform all waste transfers inside a certified chemical fume hood.

o Using a funnel, carefully pour the CH-141 waste from your experimental flask into the
waste bottle.

o Do not fill the bottle beyond 90% capacity to allow for vapor expansion.

o Content Updates: Each time waste is added, update the percentage of each constituent on
the label.

o Storage: Keep the capped container in the designated satellite accumulation area within the
lab, inside its secondary containment.
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o Disposal Request: Once the container is 90% full or has been accumulating for 180 days (or
as per institutional policy), submit a chemical waste pickup request to your EHS department.

CH-141 Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal pathway

for a given sample of CH-141 waste.
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Start: Characterize
CH-141 Waste

Is the waste primarily
solid or liquid?

Solid Liquid
Is it a contaminated Is the solvent
sharp (needle, blade)? aqueous or organic?

Waste Stream: CH141-SL-CTM
(Contaminated Solid Waste)

Aqueous

Dispose in approved
Sharps Container

No pH>125 20<pH<125

Waste Stream: CH141-AQ-B

(Aqueous Basic Waste) non-hazardous drain disposal

(Non-Halogenated Organic) (Halogenated Organic) (if permitted)

Waste Stream: CH141-LQ-SOL Waste Stream: CH141-LQ-HAL
(Aqueous Acid Waste)

Waste Stream: CH141-AQ-H ‘

‘ Consult EHS for

Click to download full resolution via product page

Caption: Decision tree for CH-141 waste stream segregation.
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 To cite this document: BenchChem. [Standard Operating Procedure: Safe Disposal of
Compound CH-141]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668554#ch-141-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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